Cas no 1774933-49-1 (Phenyl cyclopent-3-en-1-ylcarbamate)

• Product Name: Phenyl cyclopent-3-en-1-ylcarbamate
• CAS No: 1774933-49-1
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 4786663
• PubChem ID: 115696735
• Update Time: 2025-06-10

Phenyl cyclopent-3-en-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Phenyl cyclopent-3-en-1-ylcarbamate
• phenyl N-cyclopent-3-en-1-ylcarbamate
• Phenylcyclopent-3-en-1-ylcarbamate
• 1774933-49-1

• Inchi： 1S/C12H13NO2/c14-12(13-10-6-4-5-7-10)15-11-8-2-1-3-9-11/h1-5,8-10H,6-7H2,(H,13,14)
• InChI Key： OBQXXJOZFOQNAK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(NC1CC=CC1)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Phenyl cyclopent-3-en-1-ylcarbamate

Phenyl cyclopent-3-en-1-ylcarbamate (CAS No. 1774933-49-1): A Comprehensive Overview in Modern Chemical Biology

Phenyl cyclopent-3-en-1-ylcarbamate, identified by its unique chemical identifier CAS No. 1774933-49-1, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its fused cyclopentene ring system and a carbamate functional group, has garnered attention due to its structural versatility and potential biological activities. The integration of advanced synthetic methodologies and computational studies has positioned this compound as a promising candidate for further exploration in drug discovery and molecular recognition.

The structural framework of Phenyl cyclopent-3-en-1-ylcarbamate encompasses a cyclopentane ring substituted with an ethynyl group at the 3-position, which is further functionalized with a carbamate moiety linked to a phenyl ring. This configuration imparts unique electronic and steric properties, making it an attractive scaffold for designing molecules with tailored interactions. The presence of the carbamate group not only enhances solubility but also introduces potential hydrogen bonding capabilities, which are crucial for binding to biological targets.

Recent advancements in computational chemistry have enabled detailed molecular modeling of Phenyl cyclopent-3-en-1-ylcarbamate, providing insights into its potential interactions with biological macromolecules. Studies utilizing molecular dynamics simulations have revealed that this compound can adopt multiple conformations, which may influence its binding affinity and specificity. These findings are particularly relevant in the context of designing small molecules that can modulate protein-protein interactions or enzyme activity.

In the realm of drug discovery, Phenyl cyclopent-3-en-1-ylcarbamate has been explored as a lead compound for developing novel therapeutic agents. Its structural features suggest potential applications in areas such as anti-inflammatory, anticancer, and antimicrobial therapies. For instance, the phenyl ring can serve as a pharmacophore for targeting specific enzymes or receptors, while the carbamate group can facilitate interactions with polar residues in proteins.

One particularly intriguing aspect of Phenyl cyclopent-3-en-1-ylcarbamate is its ability to undergo various chemical transformations, making it a versatile intermediate in synthetic organic chemistry. Functional group modifications can be performed to introduce additional substituents or alter the electronic properties of the molecule. This flexibility has been exploited in multi-step syntheses aimed at generating libraries of derivatives for high-throughput screening.

The synthesis of Phenyl cyclopent-3-en-1-ylcarbamate has been optimized using state-of-the-art techniques, including transition metal-catalyzed reactions and asymmetric synthesis methods. These approaches have enabled the production of high-purity samples suitable for both laboratory research and industrial applications. The efficiency and scalability of these synthetic routes are critical factors in ensuring the availability of this compound for future studies.

Current research endeavors are focused on elucidating the biological activity of Phenyl cyclopent-3-en-1-ylcarbamate through in vitro and in vivo experiments. Preliminary studies have shown promising results in terms of modulating certain biological pathways, although further investigation is required to fully understand its mechanism of action. Collaborative efforts between chemists and biologists are essential to bridge the gap between structural design and biological function.

The development of novel analytical techniques has also played a pivotal role in characterizing Phenyl cyclopent-3-en-1-ylcarbamate at the molecular level. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed structural information, while computational tools have aided in predicting spectroscopic data and potential interactions.

In conclusion, Phenyl cyclopent-3-en-1-ylcarbamate (CAS No. 1774933-49-1) represents a fascinating compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, coupled with recent advancements in synthetic and computational chemistry, make it a valuable asset for designing novel therapeutic agents. Continued exploration into its biological activity and synthetic potential will undoubtedly yield significant insights into its role in modern medicine.